Cas no 2580199-68-2 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno2,3-cpyridazine-6-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno2,3-cpyridazine-6-carboxylic acid
• CAS No: 2580199-68-2
• MF: C₂₄H₁₉N₃O₄S
• MW: 445.490364313126
• CID: 5662383
• PubChem ID: 165895497
• Update Time: 2025-05-23

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno2,3-cpyridazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580199-68-2
• EN300-27733295
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno2,3-cpyridazine-6-carboxylic acid

• Inchi： 1S/C24H19N3O4S/c1-12-13(2)26-27-22-19(12)20(21(32-22)23(28)29)25-24(30)31-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： FTSZUKOYRLEVST-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C1=NN=C(C)C=2C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.10962727g/mol
• Monoisotopic Mass: 445.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 130Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno2,3-cpyridazine-6-carboxylic acid

Comprehensive Overview of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid (CAS No. 2580199-68-2)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid (CAS No. 2580199-68-2) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). The compound’s thienopyridazine core further enhances its applicability in drug discovery, particularly in the development of kinase inhibitors and other biologically active molecules.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in peptide-based therapeutics. Researchers are increasingly focusing on 3,4-dimethylthieno[2,3-c]pyridazine scaffolds due to their potential in modulating protein-protein interactions. This compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of novel drug candidates. Its CAS number, 2580199-68-2, is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

The compound’s synthesis and applications align with current trends in green chemistry and sustainable drug development. Many researchers are exploring eco-friendly protocols for Fmoc deprotection and peptide coupling reactions, where this compound serves as a key intermediate. Additionally, its heterocyclic structure is of interest in the design of bioactive small molecules, a hot topic in AI-driven drug discovery platforms.

From an analytical perspective, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid is characterized by advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure high purity and precise structural confirmation, which are essential for its use in sensitive biochemical assays. The compound’s stability under standard laboratory conditions further enhances its practicality in high-throughput screening (HTS) workflows.

In summary, CAS No. 2580199-68-2 represents a versatile building block in modern drug discovery. Its integration into peptide therapeutics and small-molecule drug design underscores its relevance in addressing unmet medical needs. As the pharmaceutical industry continues to embrace precision medicine and targeted therapies, compounds like this will remain at the forefront of innovation.